Cas no 2172526-68-8 (3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid
• CAS No: 2172526-68-8
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 5568588
• PubChem ID: 165596879
• Update Time: 2025-08-04

3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629393
• 2172526-68-8
• 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid

• Inchi： 1S/C8H9F3N2O2/c1-2-13-5(3-4-12-13)6(9)8(10,11)7(14)15/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： OXMDJRVZSPBNCJ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1=CC=NN1CC

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid

Introduction to 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid (CAS No. 2172526-68-8)

3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid, identified by its CAS number 2172526-68-8, is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound represents a novel scaffold with potential applications in drug discovery, particularly in the development of bioactive molecules targeting various therapeutic pathways.

The structural motif of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid incorporates a trifluoropropyl group and an ethyl-substituted pyrazole ring, which are known to enhance metabolic stability and binding affinity to biological targets. The presence of fluorine atoms in the trifluoropropyl moiety is particularly noteworthy, as fluorine substitution can modulate physicochemical properties such as lipophilicity, solubility, and metabolic resistance, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in fluorinated heterocycles due to their demonstrated efficacy in medicinal chemistry. Pyrazole derivatives, in particular, have been extensively studied for their role as pharmacophores in small-molecule drugs. The compound 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid exemplifies this trend by combining the favorable properties of pyrazole with the enhancing effects of fluorine substitution.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug candidates. The carboxylic acid functionality in 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of diverse molecular libraries. Such libraries are essential for high-throughput screening (HTS) and structure-based drug design (SBDD) approaches.

The pharmacological relevance of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid has been explored in several preclinical studies. Notably, its derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The trifluoropropyl group is believed to contribute to enhanced binding interactions with target proteins by improving hydrophobicity and reducing rotatable bonds. Additionally, the ethyl-substituted pyrazole ring may enhance solubility while maintaining bioavailability.

Recent advancements in computational chemistry have further facilitated the study of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds for further optimization. These simulations suggest that modifications at the trifluoropropyl and pyrazole moieties could yield analogs with improved potency and selectivity.

The synthesis of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant progress in facilitating such constructions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrazole ring efficiently. Additionally, fluorination techniques such as electrophilic aromatic substitution and metal-halogen exchange reactions have enabled the incorporation of fluorine atoms with high precision.

The biological activity of 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid has also been examined in vitro using cell-based assays. Preliminary results indicate that certain derivatives exhibit inhibitory effects on kinases and other enzymes relevant to oncology and immunology. These findings align with the broader trend of utilizing fluorinated pyrazoles as scaffolds for therapeutic intervention.

Looking ahead, the future prospects for 3-(1-ethyl-1H-pyrazol-5-yl)-2,2,3-trifluoropropanoic acid are promising. Continued research is expected to uncover novel derivatives with enhanced pharmacological profiles suitable for clinical development. Furthermore，the integration of machine learning and artificial intelligence into drug discovery pipelines may accelerate the identification of optimized analogs based on this scaffold.

In conclusion, 3-(1ethyl 11 Hpyrazol 5 yl) 22 23 trifluoro propanoic acid (CAS No 2172526 68 8) stands as a significant compound in medicinal chemistry due to its structural features and potential therapeutic applications Its combination of a trifluoropropyl group，an ethyl-substituted pyrazole ring，and a carboxylic acid functionality makes it a versatile scaffold for drug development As research progresses，this compound is likely to contribute further insights into disease mechanisms and serve as a foundation for next-generation therapeutics